Cas no 13104-55-7 (Propanoic acid,2-nitro-)

• Product Name: Propanoic acid,2-nitro-
• CAS No: 13104-55-7
• MF: C₃H₅NO₄
• MW: 119.076101064682
• CID: 119298
• Update Time: 2024-01-24

Propanoic acid,2-nitro- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-nitro-
• Propanoic acid, 2-nitro- (9CI)
• Propanoic acid, 2-nitro-

• Inchi： 1S/C3H5NO4/c1-2(3(5)6)4(7)8/h2H,1H3,(H,5,6)
• InChI Key： PTYVBEKOPJHZLJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C([N+]([O-])=O)C

Computed Properties

• Exact Mass: 119.02185

Experimental Properties

• Density: 1.361 g/cm3
• Melting Point: 145 to 149 °F (NTP, 1992)
• Boiling Point: 96 °C(Press: 3 Torr)
• PSA: 83.12
• pka: 2.18±0.10(Predicted)